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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl anthranilate (ethyl 2-aminobenzoate) is an aromatic ester widely utilized in the flavor,

fragrance, and pharmaceutical industries for its characteristic grape-like aroma and versatile

chemical properties.[1] A thorough understanding of its solubility in various organic solvents is

paramount for its effective use in synthesis, purification, formulation, and quality control. This

technical guide provides a detailed overview of the solubility of ethyl anthranilate, outlines

experimental protocols for its determination, and presents logical workflows to aid in

experimental design. While extensive quantitative solubility data across a broad spectrum of

organic solvents is not readily available in published literature, this guide consolidates the

existing qualitative information and provides a framework for its experimental determination.

Physicochemical Properties of Ethyl Anthranilate
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Property Value Reference

CAS Number 87-25-2 [2]

Molecular Formula C₉H₁₁NO₂ [2]

Molecular Weight 165.19 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Melting Point 13-15 °C [2]

Boiling Point 129-130 °C at 9 mmHg [2]

Density 1.117 g/mL at 25 °C [2]

Solubility of Ethyl Anthranilate in Organic Solvents
Ethyl anthranilate is generally characterized as being soluble in many common organic

solvents while exhibiting poor solubility in water.[2][4] The following table summarizes the

available solubility information. It is important to note the general lack of specific quantitative

solubility data in the public domain, highlighting the need for experimental determination for

specific applications.
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Solvent Solvent Class Solubility
Temperature
(°C)

Reference

Water Protic 413.6 mg/L 25 [5][6]

Ethanol Protic, Alcohol Soluble Not Specified [4][7]

Methanol Protic, Alcohol Soluble Not Specified -

Propylene Glycol Protic, Alcohol Soluble Not Specified [6]

Diethyl Ether Aprotic, Ether Soluble Not Specified [4]

Fixed Oils - Soluble Not Specified [6]

Acetone Aprotic, Ketone Soluble Not Specified -

Toluene Aprotic, Aromatic Soluble Not Specified -

Hexane Aprotic, Alkane
Likely Sparingly

Soluble
Not Specified -

Note: "Soluble" indicates a qualitative description found in the literature. For applications

requiring precise concentrations, experimental determination of solubility is strongly

recommended.

Experimental Protocols for Solubility Determination
For researchers and professionals requiring precise solubility data, the following experimental

protocols provide robust methods for the determination of ethyl anthranilate solubility in

organic solvents.

Isothermal Saturation (Gravimetric Method)
This method is a reliable technique for determining the thermodynamic solubility of a

compound in a given solvent.

Materials and Apparatus:

Ethyl anthranilate (high purity)
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Organic solvent of interest (analytical grade)

Analytical balance (±0.0001 g)

Constant temperature bath or incubator

Vials with tight-fitting caps

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent)

Pre-weighed evaporation dishes or vials

Drying oven or vacuum oven

Desiccator

Procedure:

Sample Preparation: Add an excess amount of ethyl anthranilate to a vial containing a

known volume of the organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Equilibration: Tightly cap the vial and place it in a constant temperature bath set to the

desired temperature. Stir the mixture vigorously for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached. The optimal equilibration time should be determined

experimentally.

Phase Separation: Once equilibrium is achieved, cease stirring and allow the undissolved

solid to settle for several hours at the constant temperature.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a syringe. Immediately pass the solution through a syringe filter (pre-equilibrated at the

experimental temperature) into a pre-weighed, clean, and dry evaporation dish. This step is

critical to remove any undissolved microcrystals.
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Solvent Evaporation: Place the evaporation dish in a drying oven at a temperature sufficient

to evaporate the solvent without degrading the ethyl anthranilate. A vacuum oven is

recommended for complete solvent removal at a lower temperature.

Drying and Weighing: Once the solvent is completely evaporated, transfer the dish to a

desiccator to cool to room temperature. Weigh the dish on an analytical balance. Repeat the

drying and weighing steps until a constant mass is achieved.

Calculation:

Mass of dissolved ethyl anthranilate = (Mass of dish + residue) - (Mass of empty dish)

Volume of solvent = Volume of filtrate collected

Solubility ( g/100 mL) = (Mass of dissolved ethyl anthranilate / Volume of solvent) * 100

UV-Vis Spectrophotometric Method
This method is suitable for aromatic compounds like ethyl anthranilate that exhibit significant

UV absorbance. It is often faster than the gravimetric method but requires the development of a

calibration curve.

Materials and Apparatus:

Ethyl anthranilate (high purity)

Organic solvent of interest (UV-grade)

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance (±0.0001 g)

Constant temperature bath or incubator

Vials with tight-fitting caps
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Magnetic stirrer and stir bars

Syringe filters

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of ethyl anthranilate and dissolve it in the chosen

solvent in a volumetric flask to prepare a stock solution of known concentration.

Prepare a series of standard solutions of decreasing concentrations by serial dilution of

the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for ethyl anthranilate in the specific solvent.

Plot a calibration curve of absorbance versus concentration. The curve should be linear

and pass through the origin (or close to it). Determine the linear regression equation (y =

mx + c).

Sample Preparation and Equilibration: Follow steps 1 and 2 from the Isothermal Saturation

(Gravimetric Method) to prepare a saturated solution of ethyl anthranilate at the desired

temperature.

Phase Separation and Dilution:

After equilibration and settling, carefully withdraw a small, known volume of the

supernatant.

Dilute the supernatant with a known volume of the solvent to bring the concentration within

the linear range of the calibration curve. The dilution factor must be recorded accurately.

Absorbance Measurement: Measure the absorbance of the diluted solution at the λmax.

Calculation:
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Use the linear regression equation from the calibration curve to calculate the concentration

of the diluted solution.

Solubility = (Concentration of diluted solution) * (Dilution factor)

Mandatory Visualizations
The following diagrams illustrate key workflows and concepts related to the solubility of ethyl
anthranilate.
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Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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